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Compound of Interest

Compound Name: 2-Methoxythiazole-5-carbaldehyde

Cat. No.: B1357225

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount for laboratory safety and environmental protection.
This guide outlines the essential procedures for the safe disposal of 2-Methoxythiazole-5-
carbaldehyde (CAS No. 95453-59-1), a compound that requires careful management due to
its potential hazards.

Hazard Profile and Safety Precautions

2-Methoxythiazole-5-carbaldehyde is classified with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Before beginning any disposal procedure, it is mandatory to wear appropriate Personal
Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
coat. All handling of this compound should occur in a well-ventilated area or a chemical fume
hood to avoid inhalation of dust or vapors.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1357225?utm_src=pdf-interest
https://www.benchchem.com/product/b1357225?utm_src=pdf-body
https://www.benchchem.com/product/b1357225?utm_src=pdf-body
https://www.benchchem.com/product/b1357225?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Quantitative Data Summary

Property Value

CAS Number 95453-59-1

Molecular Formula C5H5NO2S

Molecular Weight 143.16 g/mol

Physical Form Solid or liquid

Storage Temperature 2-8°C under an inert atmosphere

Step-by-Step Disposal Protocol

Adherence to the following procedural steps is critical for the safe disposal of 2-
Methoxythiazole-5-carbaldehyde.

e Small Spills:
o For minor spills, absorb the material with an inert absorbent such as sand or vermiculite.

o Carefully sweep up the mixture and place it into a designated, labeled, and sealed
container for chemical waste.

o Clean the spill area thoroughly with a suitable solvent and then wash with soap and water.
e Unused or Waste Product:

o Do not dispose of 2-Methoxythiazole-5-carbaldehyde down the drain or in general
waste.

o For larger quantities, the primary recommendation is to transfer the material to a suitable
container.[1] It may be mixed with a non-combustible absorbent material like sand or
vermiculite to stabilize it.[1]

o The container must be clearly labeled with the chemical name and associated hazards.

e Container Disposal:
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o Empty containers should be triple-rinsed with an appropriate solvent.

o The rinsate should be collected and treated as hazardous waste, following the same
procedure as for the unused product.

o After thorough cleaning, the container may be disposed of in accordance with institutional
and local regulations for chemical containers.

e Arranging for Professional Disposal:

o All chemical waste containing 2-Methoxythiazole-5-carbaldehyde must be disposed of
through an approved and licensed waste disposal company.[1]

o Follow your institution's specific procedures for chemical waste pickup and disposal.
Ensure all required documentation is completed accurately.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Methoxythiazole-5-carbaldehyde.
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Disposal Workflow for 2-Methoxythiazole-5-carbaldehyde

Start: Have 2-Methoxythiazole-5-carbaldehyde for Disposal

Yes No

Small Spill Procedure Unused/Waste Product or Contaminated Material

Absorb with inert material (sand, vermiculite) Prepare for disposal
Collect in a sealed, labeled waste container Mix with sand or vermiculite if necessary
Clean spill area Place in a sealed, labeled hazardous waste container

Arrange for disposal by an approved waste disposal service

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 2-Methoxythiazole-5-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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